Cas no 1956382-44-7 (N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide)

• Product Name: N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide
• CAS No: 1956382-44-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD29921604
• CID: 4779522
• Update Time: 2026-02-27

N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide

• MDL： MFCD29921604
• Inchi： 1S/C7H14N2O/c1-8-7(4-5-7)6(10)9(2)3/h8H,4-5H2,1-3H3
• InChI Key： JMYPBXUOPOVBCN-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: -0.3
• Topological Polar Surface Area: 32.299

Additional information on N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide

N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 1956382-44-7, known as N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amide functional group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of cyclopropane-containing drugs. The cyclopropane ring, a three-membered carbon ring, is known for its strained geometry, which can impart unique chemical and physical properties to the molecule.

In terms of synthesis, N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide can be prepared through various methods, including the reaction of cyclopropane carboxylic acid derivatives with appropriate amine reagents. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of this process, aligning with the growing trend toward green chemistry practices.

The pharmacological properties of this compound have been extensively studied. It has been found to exhibit moderate inhibitory activity against certain enzymes, making it a promising candidate for further exploration in therapeutic areas such as inflammation and neurodegenerative diseases. Additionally, its ability to act as a template for drug design has opened new avenues for researchers aiming to develop novel bioactive agents.

From an analytical standpoint, the characterization of N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide has been achieved through techniques such as NMR spectroscopy and mass spectrometry. These methods have provided valuable insights into its molecular structure and stability under various conditions.

In conclusion, N,N-Dimethyl-1-(methylamino)cyclopropanecarboxamide (CAS No. 1956382-44-7) stands out as a significant compound in contemporary chemical research. Its structural features and potential applications underscore its importance in advancing both fundamental and applied sciences.